molecular formula C7H6N2S B8644325 1-(Thiophen-2-yl)-1H-imidazole CAS No. 85326-66-5

1-(Thiophen-2-yl)-1H-imidazole

Cat. No.: B8644325
CAS No.: 85326-66-5
M. Wt: 150.20 g/mol
InChI Key: DOOBZXAXOJNMMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Thiophen-2-yl)-1H-imidazole is a useful research compound. Its molecular formula is C7H6N2S and its molecular weight is 150.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

85326-66-5

Molecular Formula

C7H6N2S

Molecular Weight

150.20 g/mol

IUPAC Name

1-thiophen-2-ylimidazole

InChI

InChI=1S/C7H6N2S/c1-2-7(10-5-1)9-4-3-8-6-9/h1-6H

InChI Key

DOOBZXAXOJNMMN-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)N2C=CN=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under nitrogen, solid imidazole (34 g, 0.5 mol) is added cautiously to a slurry of 20.9 g (0.55 mol) 50% NaH dispersion in 500 ml dry DMF. After hydrogen evolution ceases, 115 g (0.55 mol) 2-iodothiophene in 100 ml DMF is added. The reaction is heated at 150° C. for 18 hours. After cooling, the reaction is diluted with 2 liters of water and the product extracted into EtOAc (2×400 ml). After drying, (Na2SO4) the solvent is removed to give crude 1-(2-thienyl)imidazole. The product is purified by vacuum distillation.
Quantity
34 g
Type
reactant
Reaction Step One
Name
Quantity
20.9 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
115 g
Type
reactant
Reaction Step Two
Name
Quantity
100 mL
Type
solvent
Reaction Step Two
Name
Quantity
2 L
Type
solvent
Reaction Step Three

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